Cas no 1186334-63-3 (4-Bromo-7-fluoro-1H-indazole)

• Product Name: 4-Bromo-7-fluoro-1H-indazole
• CAS No: 1186334-63-3
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD16658655
• CID: 1211037
• PubChem ID: 59177929
• Update Time: 2025-04-20

4-Bromo-7-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-fluoro-1H-indazole
• 1H-Indazole, 4-bromo-7-fluoro-
• INDAZOLE,4-BROMO-7-FLUORO
• 4-bromo-7-fluoro-2H-indazole
• 4-Bromo-7-fluoro-1H-indazole 95+%
• 1186334-63-3
• AMY34954
• MB14970
• DTXSID301308733
• AS-43186
• SCHEMBL3497181
• SY272865
• EN300-119009
• ZDXVNDLMTIOXRC-UHFFFAOYSA-N
• DB-316388
• 1h-indazole,4-bromo-7-fluoro-
• AKOS022690350
• 4-Bromo-7-fluoroindazole
• MFCD16658655
• CS-0050970
• A893069
• Z3300783001

• MDL： MFCD16658655
• Inchi： 1S/C7H4BrFN2/c8-5-1-2-6(9)7-4(5)3-10-11-7/h1-3H,(H,10,11)
• InChI Key： ZDXVNDLMTIOXRC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1C=NN2)F

Computed Properties

• Exact Mass: 213.95400
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.861±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 28.68000
• LogP: 2.46450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles